Cas no 951611-69-1 (N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 951611-69-1
• MF: C₁₆H₁₃ClN₄O
• MW: 312.753621816635
• CID: 5430964
• Update Time: 2025-07-23

N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(3-chlorophenyl)triazole-4-carboxamide
• N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H13ClN4O/c17-13-7-4-8-14(9-13)21-11-15(19-20-21)16(22)18-10-12-5-2-1-3-6-12/h1-9,11H,10H2,(H,18,22)
• InChI Key： IILRBFCUEQJITM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C=C(C(NCC2=CC=CC=C2)=O)N=N1

Additional information on N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 951611-69-1)

N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 951611-69-1, belongs to the triazole class of molecules, which are known for their broad spectrum of biological activities. The presence of a benzyl group and a 3-chlorophenyl moiety in its structure contributes to its distinct pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The N-benzyl substituent in the molecule enhances its solubility and stability, which are critical factors in pharmaceutical formulations. This characteristic makes it an attractive scaffold for developing novel therapeutic agents. Additionally, the triazole ring is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and antiviral properties. The combination of these structural features in N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide suggests potential applications in treating various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have shown that the 3-chlorophenyl group can interact with specific targets in biological systems, leading to inhibitory effects on enzymes and receptors involved in disease pathways. This has opened up new avenues for developing targeted therapies.

In vitro studies have demonstrated that N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent activity against several pathogens. Its ability to disrupt microbial cell walls and inhibit key metabolic pathways makes it a promising candidate for treating infections caused by resistant bacteria and fungi. Furthermore, its interaction with cellular receptors suggests potential applications in oncology and immunomodulation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route. These methods not only improve efficiency but also minimize waste production, aligning with green chemistry principles.

One of the most intriguing aspects of N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide is its potential as a lead compound for drug development. Researchers are exploring various derivatives of this molecule to enhance its pharmacological properties further. By modifying the substituents on the triazole ring or introducing additional functional groups, new analogs with improved efficacy and selectivity can be generated.

The role of computational modeling in drug discovery has been instrumental in understanding the interactions between N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide and biological targets. Molecular dynamics simulations have provided insights into how this compound binds to enzymes and receptors at the atomic level. This information is crucial for designing molecules with enhanced binding affinity and reduced side effects.

Preclinical studies are currently underway to evaluate the safety and efficacy of N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide in animal models. These studies aim to establish dosing regimens and identify potential toxicities before human trials can begin. The results from these trials will provide valuable data on its therapeutic potential and guide future clinical development.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide. By systematically testing thousands of compounds against various biological targets, researchers can quickly pinpoint promising candidates for further investigation. This approach has significantly reduced the time required to move from discovery to clinical development.

The environmental impact of pharmaceutical research is also being considered in the development of N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide. Sustainable synthetic methods are being explored to minimize waste and reduce energy consumption during production. Additionally, biodegradable formulations are being investigated to ensure that any residual compound does not persist in the environment.

Collaborative efforts between academic institutions and pharmaceutical companies have been crucial in advancing the research on this compound. By sharing resources and expertise, researchers can accelerate their findings and bring new treatments to patients more quickly. These partnerships also foster innovation by combining different perspectives and approaches.

The future of N-benzyl-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide looks promising as ongoing research continues to uncover its potential therapeutic applications. With advancements in synthetic chemistry、biological assays、and computational modeling，this compound is poised to make significant contributions to medicine。 Its unique structure and diverse biological activities make it a valuable asset in the quest for novel therapeutics。